Cas no 2137559-45-4 (2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methyl-3-(1H-pyrazol-1-yl)propanoic acid)

• Product Name: 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methyl-3-(1H-pyrazol-1-yl)propanoic acid
• CAS No: 2137559-45-4
• MF: C₂₂H₂₁N₃O₄
• MW: 391.419845342636
• MDL: MFCD34407746
• CID: 5608575
• PubChem ID: 137949316
• Update Time: 2025-07-25

2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methyl-3-(1H-pyrazol-1-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methyl-3-(1H-pyrazol-1-yl)propanoic acid
• 2137559-45-4
• EN300-841316
• 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methyl-3-(1H-pyrazol-1-yl)propanoic acid

• MDL： MFCD34407746
• Inchi： 1S/C22H21N3O4/c1-22(20(26)27,14-25-12-6-11-23-25)24-21(28)29-13-19-17-9-4-2-7-15(17)16-8-3-5-10-18(16)19/h2-12,19H,13-14H2,1H3,(H,24,28)(H,26,27)
• InChI Key： CLHMTPRJRUKHOF-UHFFFAOYSA-N
• SMILES： O(C(NC(C(=O)O)(C)CN1C=CC=N1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 391.15320616g/mol
• Monoisotopic Mass: 391.15320616g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 593
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 93.4Ų

Additional information on 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methyl-3-(1H-pyrazol-1-yl)propanoic acid

Introduction to 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methyl-3-(1H-pyrazol-1-yl)propanoic acid (CAS No. 2137559-45-4)

2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methyl-3-(1H-pyrazol-1-yl)propanoic acid, identified by its CAS number 2137559-45-4, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules characterized by the presence of multiple functional groups, including a fluorenylmethoxycarbonyl (Fmoc) protecting group, an amino acid derivative moiety, and a pyrazole scaffold. The structural complexity of this molecule not only makes it a subject of interest for synthetic chemists but also positions it as a potential candidate for various biological applications.

The Fmoc group, specifically the {(9H-fluoren-9-yl)methoxycarbonyl} moiety, is widely recognized in peptide synthesis as a protective group for amino groups. Its stability under mild basic conditions and its efficient removal under acidic conditions make it indispensable in solid-phase peptide synthesis (SPPS). The incorporation of this group into the molecular framework of 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methyl-3-(1H-pyrazol-1-yl)propanoic acid suggests that this compound could be utilized in the synthesis of more complex peptides or as an intermediate in the development of peptidomimetics.

The presence of the methyl group at the 2-position and the pyrazole ring at the 3-position introduces additional layers of functionality and potential biological activity. Pyrazole derivatives are well-documented for their diverse pharmacological properties, including antiviral, anti-inflammatory, and anticancer activities. The combination of these structural elements in 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methyl-3-(1H-pyrazol-1-yl)propanoic acid may contribute to its biological relevance, making it a promising candidate for further investigation in drug discovery.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of compounds with greater accuracy. The structural features of 2-(\\({(9H-fluoren-9-y\\)}m\\)ethoxycarbonyl}\\)amino)-2-methyl\\)-3-(\\(1H-pyr\\)azol\\)-1-y\\)propanoic acid (CAS No. 2137559\\)-45\\)-4 suggest potential interactions with biological targets such as enzymes and receptors. For instance, the fluorenylmethoxycarbonyl group may facilitate binding to specific amino acid residues, while the pyrazole ring could engage in hydrogen bonding or hydrophobic interactions. These interactions are critical for modulating biological pathways and could be exploited for therapeutic purposes.

In the context of drug development, the synthesis of novel analogs derived from 2-(\\({(9H-fluoren\\)-9-y\\)}m\\)ethoxycarbonyl}\\)amino)-2-methyl\\)-3-(\\(1H-pyr\\)azol\\)-1-y\\)propanoic acid (CAS No. 2137559\\)-45\\)-4 represents a strategic approach to identifying more potent and selective drug candidates. By modifying substituents on the pyrazole ring or introducing additional functional groups, chemists can fine-tune the pharmacokinetic and pharmacodynamic properties of these derivatives. Such modifications are often guided by structure-based drug design principles, where computational models predict how changes in structure will affect biological activity.

The role of pyrazole derivatives in medicinal chemistry is well-documented, with numerous examples demonstrating their efficacy in treating various diseases. For example, pyrazole-based compounds have been investigated for their ability to inhibit kinases, which are enzymes involved in cell signaling pathways implicated in cancer and inflammation. The structural motif present in 2-(\\({(9H-fluoren\\)-9-y\\)}m\\)ethoxycarbonyl}\\)amino)-2-methyl\\)-3-(\\(1H-pyr\\)azol\\)-1-y\\)propanoic acid (CAS No. 2137559\\)-45\\)-4 may allow it to interact with such kinases or other relevant targets, opening avenues for therapeutic intervention.

Moreover, the synthetic utility of this compound extends beyond its potential biological applications. The presence of both an amino group protected by an Fmoc moiety and a carboxylic acid group provides multiple handles for further chemical modification. This versatility makes it a valuable building block for constructing more complex molecules through techniques such as coupling reactions, ligation strategies, or derivatization processes.

The field of peptidomimetics has seen significant growth due to the limitations associated with traditional peptide-based therapeutics, such as poor oral bioavailability and susceptibility to enzymatic degradation. Peptidomimetics are designed to mimic the bioactivity of peptides while overcoming these limitations. The incorporation of non-peptide scaffolds like pyrazole into molecules like 2-(\(({(9H-fluoren\}-9\text{-}y\)}m\text{ethoxycarbonyl}\)}\text{amino}\text{)}\text{-}2\text{-methyl}\text{-}3(\(1H\text{-}\text{pyrazol}\)\text{-}1\text{-}y\)propanoic acid (CAS No.\ 2137559\text{-}45\text{-}4\) aims to enhance stability and bioavailability while retaining or improving biological activity.

Recent studies have highlighted the importance of molecular diversity in drug discovery programs. Compounds with unique structural features are often more likely to exhibit novel mechanisms of action and reduce the risk of resistance development. The complexity introduced by functional groups such as the Fmoc moiety and the pyrazole ring in 2-\(({(9H-fluoren\}-9\text{-}y\)}m\text{ethoxycarbonyl}\)}\text{amino}\text{)}\text{-}2\text{-methyl}\text{-}3(\(1H\text{-}\text{pyrazol}\)\text{-}1\text{-}y\)propanoic acid (CAS No.\ 2137559\text{-}45\text{-}4\) aligns with this principle, suggesting that it could be a valuable addition to libraries used in high-throughput screening campaigns.

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